Cas no 1864337-12-1 ([2-(1,1-dioxo-1λ?-thietan-3-yl)ethoxy]urea)

• Product Name: [2-(1,1-dioxo-1λ?-thietan-3-yl)ethoxy]urea
• CAS No: 1864337-12-1
• MF: C₆H₁₂N₂O₄S
• MW: 208.235480308533
• CID: 5162647
• Update Time: 2026-03-04

[2-(1,1-dioxo-1λ?-thietan-3-yl)ethoxy]urea Chemical and Physical Properties

Names and Identifiers

• Urea, N-[2-(1,1-dioxido-3-thietanyl)ethoxy]-
• [2-(1,1-dioxo-1λ?-thietan-3-yl)ethoxy]urea

• Inchi： 1S/C6H12N2O4S/c7-6(9)8-12-2-1-5-3-13(10,11)4-5/h5H,1-4H2,(H3,7,8,9)
• InChI Key： NBYPXQQUQBRGIC-UHFFFAOYSA-N
• SMILES： N(OCCC1CS(=O)(=O)C1)C(N)=O

Additional information on [2-(1,1-dioxo-1λ?-thietan-3-yl)ethoxy]urea

Recent Advances in the Study of [2-(1,1-dioxo-1λ?-thietan-3-yl)ethoxy]urea (CAS: 1864337-12-1)

The compound [2-(1,1-dioxo-1λ?-thietan-3-yl)ethoxy]urea, with the CAS number 1864337-12-1, has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thietane sulfone moiety, has garnered attention due to its potential applications in drug development, particularly in the modulation of biological pathways related to inflammation and metabolic disorders. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy.

One of the key findings from recent research is the compound's ability to act as a selective inhibitor of certain enzymes involved in inflammatory responses. In vitro studies have demonstrated that [2-(1,1-dioxo-1λ?-thietan-3-yl)ethoxy]urea exhibits significant inhibitory activity against specific isoforms of cyclooxygenase (COX), which are critical mediators of inflammation. This selective inhibition suggests a potential for reduced side effects compared to non-selective COX inhibitors, making it a promising candidate for further development as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, recent investigations have explored the compound's role in metabolic regulation. Preliminary data from animal models indicate that [2-(1,1-dioxo-1λ?-thietan-3-yl)ethoxy]urea may influence glucose metabolism and insulin sensitivity, highlighting its potential utility in the treatment of metabolic syndromes such as type 2 diabetes. These findings are supported by molecular docking studies, which suggest that the compound interacts with key regulatory proteins involved in glucose homeostasis.

The synthesis and optimization of [2-(1,1-dioxo-1λ?-thietan-3-yl)ethoxy]urea have also been a focus of recent research. Advances in synthetic methodologies have enabled the production of this compound with high purity and yield, facilitating further pharmacological evaluations. Moreover, structure-activity relationship (SAR) studies have identified critical structural features that contribute to its biological activity, providing valuable insights for the design of next-generation derivatives with enhanced potency and selectivity.

Despite these promising developments, challenges remain in the clinical translation of [2-(1,1-dioxo-1λ?-thietan-3-yl)ethoxy]urea. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive preclinical studies. Ongoing research aims to optimize the compound's pharmacokinetic profile and evaluate its safety and efficacy in more complex biological systems.

In conclusion, [2-(1,1-dioxo-1λ?-thietan-3-yl)ethoxy]urea (CAS: 1864337-12-1) represents a novel and versatile scaffold with significant potential in both anti-inflammatory and metabolic therapeutic applications. Continued research efforts are expected to further elucidate its mechanisms of action and expand its therapeutic utility, paving the way for its eventual clinical development.